Cas no 24867-27-4 (2,4-Pyrimidinediamine, 6-(4-morpholinyl)-)

• Product name: 2,4-Pyrimidinediamine, 6-(4-morpholinyl)-
• CAS No: 24867-27-4
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 1419864
• PubChem ID: 13249216

2,4-Pyrimidinediamine, 6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 6-(4-morpholinyl)-
• pyrimidine, 2,4-diamino-6-morpholino-
• 2,4-diamino-6-morpholinopyrimidine
• 4-Morpholinopyrimidine-2,6-diamine
• DTXSID90901451
• NoName_569
• 24867-27-4
• AKOS017457902
• SCHEMBL3231344

• Inchi： InChI=1S/C8H13N5O/c9-6-5-7(12-8(10)11-6)13-1-3-14-4-2-13/h5H,1-4H2,(H4,9,10,11,12)
• InChI Key： DFSFIKNJVGWSMU-UHFFFAOYSA-N
• SMILES： C1COCCN1C2=NC(=NC(=C2)N)N

Computed Properties

• Exact Mass: 195.11219
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3Ų
• XLogP3: -0.4

Experimental Properties

• PSA: 90.29